Cas no 90734-71-7 (1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one)

1-{6-Chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one is a heterocyclic compound featuring an imidazo[1,2-b]pyridazine core with a chloro substituent at the 6-position and an acetyl group at the 3-position. This structure imparts significant reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ketone functionality allows for further derivatization, such as condensation or reduction reactions. Its rigid fused-ring system contributes to stability and potential bioactivity, often exploited in drug discovery for targeting kinase inhibitors or other biologically relevant pathways. The compound's well-defined synthetic route and high purity make it suitable for research-scale applications requiring precise molecular modifications.
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one structure
90734-71-7 structure
Product Name:1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one
CAS No:90734-71-7
MF:C8H6ClN3O
MW:195.605740070343
MDL:MFCD11044766
CID:798735
PubChem ID:13248805
Update Time:2025-07-02

1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone
    • 1-(6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-3-YL)-ETHANONE
    • Ethanone,1-(6-chloroimidazo[1,2-b]pyridazin-3-yl)-
    • 3-Acetyl-6-chloroimidazo[1,2-b]pyridazine
    • Ethanone, 1-(6-chloroimidazo[1,2-b]pyridazin-3-yl)-
    • 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one
    • 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethan-1-one
    • KSC496S6R
    • ODNBVEIAQAZNNM-UHFFFAOYSA-N
    • RW3143
    • FCH887301
    • TRA0069310
    • SY004908
    • BR-8
    • 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone (ACI)
    • Imidazo[1,2-b]pyridazine, ethanone deriv. (ZCI)
    • 1-[6-Chloroimidazo[1,2-b]pyridazin-3-yl]ethan-1-one
    • AC-5172
    • AKOS006309965
    • Z1198307496
    • SCHEMBL430630
    • MFCD11044766
    • 1-{6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-3-YL}ETHANONE
    • EN300-1723200
    • AS-18605
    • CS-0092052
    • 90734-71-7
    • 1-(6-chloro-imidazo[1,2-b]pyridazin-3-yl)ethanone
    • 1-(6-chloro-imidazo[1,2-b]pyridazin-3-yl)-ethanone
    • 3-Acetyl-6-chloroimidazo[1 pound not2-b]pyridazine
    • 6-chloro-imidazo[1,2-b]pyridazine-3-yl-ethanone
    • DB-078788
    • DTXSID90531878
    • MDL: MFCD11044766
    • Inchi: 1S/C8H6ClN3O/c1-5(13)6-4-10-8-3-2-7(9)11-12(6)8/h2-4H,1H3
    • InChI Key: ODNBVEIAQAZNNM-UHFFFAOYSA-N
    • SMILES: O=C(C)C1N2C(C=CC(=N2)Cl)=NC=1

Computed Properties

  • Exact Mass: 195.02000
  • Monoisotopic Mass: 195.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Solid
  • PSA: 47.26000
  • LogP: 1.58530

1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Security Information

1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Production Method

Production Method 1

Reaction Conditions
Reference
A new approach for the synthesis of fused imidazoles: the synthesis of 3-acyl-substituted imidazo[1,2-x]azines
Podergajs, Simona; Stanovnik, Branko; Tisler, Miha, Synthesis, 1984, (3), 263-5

1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Raw materials

1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Preparation Products

Additional information on 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one

Comprehensive Overview of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7)

The compound 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazopyridazine core, has drawn attention for its versatility in drug discovery and material science. Researchers are increasingly exploring its applications due to its bioactive properties and structural modularity, making it a subject of interest in modern synthetic chemistry.

One of the key reasons for the growing interest in 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one is its role as a building block in medicinal chemistry. The imidazo[1,2-b]pyridazine scaffold is known for its ability to interact with biological targets, such as kinases and receptors, which are critical in treating diseases like cancer and inflammation. Recent studies highlight its potential in designing small-molecule inhibitors, a hot topic in precision medicine and targeted therapy.

In addition to its pharmaceutical applications, this compound is also being investigated for its agrochemical potential. The chloro-substituted derivative enhances its reactivity, making it a candidate for developing novel pesticides or herbicides. With the global push toward sustainable agriculture, researchers are keen on identifying eco-friendly alternatives, and 90734-71-7 could play a role in this transition.

The synthesis of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one involves multi-step organic reactions, often starting from commercially available pyridazine derivatives. Optimizing its yield and purity is a common challenge, prompting discussions on green chemistry and catalytic efficiency—topics frequently searched in academic and industrial circles. Innovations in flow chemistry and microwave-assisted synthesis are being explored to improve the production process.

From a commercial perspective, the demand for CAS No. 90734-71-7 is rising, particularly in the contract research organization (CRO) sector. Companies specializing in custom synthesis and intermediate manufacturing are actively listing this compound in their portfolios. Its patent landscape is another area of interest, as intellectual property protections could influence its market accessibility.

Safety and handling of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. This aligns with the broader industry focus on occupational health and chemical safety, which are frequently searched topics among professionals.

In summary, 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7) represents a promising compound with multifaceted applications. Its relevance in drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As scientific advancements continue, this molecule is likely to remain a focal point for innovation and commercial exploitation.

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